Cas no 1378850-57-7 (4-bromo-1H-pyrrole-3-carbaldehyde)

• Product Name: 4-bromo-1H-pyrrole-3-carbaldehyde
• CAS No: 1378850-57-7
• MF: C₅H₄BrNO
• MW: 173.995360374451
• MDL: MFCD20677048
• CID: 4595077
• PubChem ID: 129931315
• Update Time: 2023-08-10

4-bromo-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1H-pyrrole-3-carbaldehyde
• AT16220

• MDL： MFCD20677048
• Inchi： 1S/C5H4BrNO/c6-5-2-7-1-4(5)3-8/h1-3,7H
• InChI Key： YPHTZOJAYSPYBS-UHFFFAOYSA-N
• SMILES： BrC1=CNC=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• XLogP3: 0.9
• Topological Polar Surface Area: 32.9